Cas no 1379269-49-4 (2-(1H-imidazol-4-yl)-5-methylpyrazine)

• Product Name: 2-(1H-imidazol-4-yl)-5-methylpyrazine
• CAS No: 1379269-49-4
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 6486552
• PubChem ID: 11607959
• Update Time: 2025-05-26

2-(1H-imidazol-4-yl)-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-4-yl)-5-methylpyrazine
• EN300-1839072
• 1379269-49-4

• Inchi： 1S/C8H8N4/c1-6-2-11-8(4-10-6)7-3-9-5-12-7/h2-5H,1H3,(H,9,12)
• InChI Key： OYJYXBORXKEMMQ-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 160.074896272g/mol
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-(1H-imidazol-4-yl)-5-methylpyrazine

Introduction to 2-(1H-imidazol-4-yl)-5-methylpyrazine (CAS No. 1379269-49-4)

2-(1H-imidazol-4-yl)-5-methylpyrazine (CAS No. 1379269-49-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a pyrazine ring with an imidazole moiety, making it a promising candidate for various biological and therapeutic applications.

The chemical structure of 2-(1H-imidazol-4-yl)-5-methylpyrazine consists of a pyrazine ring substituted with a methyl group at the 5-position and an imidazole ring at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which have been the focus of numerous studies in recent years.

In terms of its physical properties, 2-(1H-imidazol-4-yl)-5-methylpyrazine is a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited, which can be a consideration in its formulation for pharmaceutical applications.

The biological activity of 2-(1H-imidazol-4-yl)-5-methylpyrazine has been extensively studied, particularly in the context of its potential as a therapeutic agent. Recent research has shown that this compound exhibits significant activity against various types of cancer cells, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of specific enzymes and signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anti-cancer properties, 2-(1H-imidazol-4-yl)-5-methylpyrazine has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could be developed into a novel therapeutic for inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(1H-imidazol-4-yl)-5-methylpyrazine have also been evaluated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its potential use as an oral medication. Additionally, the compound has been found to have low toxicity in animal models, further supporting its safety profile.

In the realm of drug discovery, 2-(1H-imidazol-4-yl)-5-methylpyrazine has been used as a lead compound for the development of more potent and selective analogs. Through structure-activity relationship (SAR) studies, researchers have identified key structural modifications that enhance the biological activity and improve the pharmacological properties of this compound. These efforts have led to the discovery of several promising derivatives that are currently being evaluated in preclinical and clinical trials.

The potential applications of 2-(1H-imidazol-4-yl)-5-methylpyrazine extend beyond cancer and inflammation. Recent studies have explored its effects on other biological processes, such as neuroprotection and antimicrobial activity. For instance, it has been shown to protect neurons from oxidative stress-induced damage, suggesting its potential use in neurodegenerative diseases like Alzheimer's and Parkinson's disease. Additionally, preliminary data indicate that this compound may have antimicrobial properties against certain bacterial strains, opening up new avenues for its use in infectious diseases.

In conclusion, 2-(1H-imidazol-4-yl)-5-methylpyrazine (CAS No. 1379269-49-4) is a versatile compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.